Cas no 1420271-08-4 (2-Azaspiro[3.3]heptane hydrochloride)

• Product Name: 2-Azaspiro[3.3]heptane hydrochloride
• CAS No: 1420271-08-4
• MF: C₆H₁₂ClN
• MW: 133.6192
• MDL: MFCD21607345
• CID: 2093504
• PubChem ID: 71741940
• Update Time: 2025-06-08

2-Azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane hydrochloride
• 2-AZASPIRO[3.3]HEPTANE HCL
• 2-Azaspiro[3.3]heptane-HCl
• SB10277
• AK173045
• SY118878
• AB0074931
• 2-Azaspiro[3.3]heptane, hydrochloride (1:1)
• Z1459946058
• 2-Aza-spiro[3.3]heptane hydrochloride

• MDL： MFCD21607345
• Inchi： 1S/C6H11N.ClH/c1-2-6(3-1)4-7-5-6;/h7H,1-5H2;1H
• InChI Key： OOGSZIVCFBCPFX-UHFFFAOYSA-N
• SMILES： Cl[H].N1([H])C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 133.0658271 g/mol
• Monoisotopic Mass: 133.0658271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 133.62

2-Azaspiro[3.3]heptane hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2-Azaspiro[3.3]heptane hydrochloride

2-Azaspiro[3.3]heptane Hydrochloride: A Promising Compound in Medicinal Chemistry

2-Azaspiro[3.3]heptane hydrochloride (CAS No. 1420271-08-4) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, also known as azaspiroheptane hydrochloride, belongs to the class of spirocyclic compounds, which are characterized by their distinctive spiro ring structure. The spiro ring system provides a unique scaffold for the design and synthesis of novel bioactive molecules, making 2-azaspiro[3.3]heptane hydrochloride an attractive candidate for various therapeutic applications.

The chemical structure of 2-azaspiro[3.3]heptane hydrochloride consists of a seven-membered ring with a nitrogen atom at the 2-position, forming a spiro junction with another three-membered ring. This structural feature imparts specific conformational properties that can influence the compound's biological activity and pharmacological profile. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, significant research efforts have been directed towards understanding the biological properties and potential therapeutic applications of 2-azaspiro[3.3]heptane hydrochloride. Studies have shown that this compound exhibits a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-azaspiro[3.3]heptane hydrochloride demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Moreover, the compound has shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, found that 2-azaspiro[3.3]heptane hydrochloride exhibited neuroprotective effects in animal models of Parkinson's disease by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 2-azaspiro[3.3]heptane hydrochloride could be a valuable lead compound for the development of new therapies for neurodegenerative diseases.

The pharmacokinetic properties of 2-azaspiro[3.3]heptane hydrochloride have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that the compound has favorable oral bioavailability and good tissue distribution, which are essential characteristics for an effective therapeutic agent. Additionally, it has shown low toxicity and good safety profiles in animal models, further supporting its potential for clinical development.

In the context of drug discovery, the spirocyclic scaffold of 2-azaspiro[3.3]heptane hydrochloride provides a robust platform for structure-activity relationship (SAR) studies. Chemists can modify various functional groups on the spiro ring to optimize the compound's potency, selectivity, and pharmacokinetic properties. This flexibility allows researchers to fine-tune the molecule to meet specific therapeutic needs and overcome potential challenges such as drug resistance or off-target effects.

The synthetic accessibility of 2-azaspiro[3.3]heptane hydrochloride is another key advantage that has contributed to its popularity in medicinal chemistry research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for preclinical and clinical studies. One notable synthetic method involves a tandem intramolecular cyclization reaction followed by acid-catalyzed ring-opening and subsequent N-alkylation to form the final product.

In conclusion, 2-azaspiro[3.3]heptane hydrochloride (CAS No. 1420271-08-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further investigation in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development as a novel therapeutic agent in various medical fields.